Cas no 1880987-36-9 (4-(3-Bromopropyl)-1,3-dimethyl-1h-pyrazole)

4-(3-Bromopropyl)-1,3-dimethyl-1H-pyrazole is a brominated pyrazole derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive bromopropyl side chain facilitates further functionalization, making it valuable for constructing more complex heterocyclic compounds. The presence of the 1,3-dimethylpyrazole core enhances stability while maintaining reactivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly useful in medicinal chemistry for the development of targeted bioactive molecules. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for controlled reactions, it serves as a key building block in the preparation of specialized agrochemicals and pharmacologically active agents.

4-(3-Bromopropyl)-1,3-dimethyl-1h-pyrazole structure

1880987-36-9 structure

Product Name:4-(3-Bromopropyl)-1,3-dimethyl-1h-pyrazole

CAS No:1880987-36-9

MF:C₈H₁₃BrN₂

MW:217.106220960617

CID:6288124

PubChem ID:131212913

Update Time:2025-05-21

4-(3-Bromopropyl)-1,3-dimethyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

- EN300-1910932
- 1880987-36-9
- 4-(3-bromopropyl)-1,3-dimethyl-1h-pyrazole
- 4-(3-Bromopropyl)-1,3-dimethyl-1h-pyrazole
- Inchi： 1S/C8H13BrN2/c1-7-8(4-3-5-9)6-11(2)10-7/h6H,3-5H2,1-2H3
- InChI Key： WYFJAFLMGAWNDO-UHFFFAOYSA-N
- SMILES： BrCCCC1=CN(C)N=C1C

Computed Properties

Exact Mass: 216.02621g/mol
Monoisotopic Mass: 216.02621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.8Å²

4-(3-Bromopropyl)-1,3-dimethyl-1h-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1910932-0.05g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	0.05g	$948.0	2023-09-17
Enamine	EN300-1910932-0.1g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	0.1g	$993.0	2023-09-17
Enamine	EN300-1910932-0.25g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	0.25g	$1038.0	2023-09-17
Enamine	EN300-1910932-0.5g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	0.5g	$1084.0	2023-09-17
Enamine	EN300-1910932-1.0g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	1g	$1286.0	2023-06-01
Enamine	EN300-1910932-2.5g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	2.5g	$2211.0	2023-09-17
Enamine	EN300-1910932-5.0g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	5g	$3728.0	2023-06-01
Enamine	EN300-1910932-10.0g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	10g	$5528.0	2023-06-01
Enamine	EN300-1910932-1g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	1g	$1129.0	2023-09-17
Enamine	EN300-1910932-5g	4-(3-bromopropyl)-1,3-dimethyl-1H-pyrazole	1880987-36-9	5g	$3273.0	2023-09-17

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Additional information on 4-(3-Bromopropyl)-1,3-dimethyl-1h-pyrazole

Recent Advances in the Application of 4-(3-Bromopropyl)-1,3-dimethyl-1H-pyrazole (CAS: 1880987-36-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Bromopropyl)-1,3-dimethyl-1H-pyrazole (CAS: 1880987-36-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(3-Bromopropyl)-1,3-dimethyl-1H-pyrazole as a crucial building block in the development of novel kinase inhibitors. Its bromopropyl moiety allows for facile functionalization, enabling the synthesis of diverse derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative disorders.

In addition to its applications in kinase inhibitor development, this compound has also been explored in the design of positron emission tomography (PET) tracers. Researchers have utilized its reactive bromine atom for radiofluorination, creating 18F-labeled probes for imaging specific molecular targets in oncology. A recent publication in ACS Chemical Biology detailed the successful incorporation of 4-(3-Bromopropyl)-1,3-dimethyl-1H-pyrazole into a tracer targeting fibroblast activation protein (FAP), which exhibited excellent tumor uptake and retention in animal models.

The compound's unique chemical properties have also facilitated its use in chemical biology studies. Its pyrazole core serves as an effective ligand for metal coordination, making it valuable in the development of catalytic systems for bioorthogonal reactions. A 2024 Nature Communications paper reported its application in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling efficient protein labeling in live cells with minimal cytotoxicity.

From a safety and pharmacokinetic perspective, recent investigations have provided valuable insights into the metabolic fate of 4-(3-Bromopropyl)-1,3-dimethyl-1H-pyrazole derivatives. Studies utilizing advanced LC-MS techniques have identified major metabolic pathways, including oxidative dealkylation and glutathione conjugation, which are critical for understanding the compound's in vivo behavior and potential toxicity profiles.

Looking forward, the versatility of 4-(3-Bromopropyl)-1,3-dimethyl-1H-pyrazole continues to inspire innovative applications in drug discovery and chemical biology. Ongoing research is exploring its potential in targeted protein degradation strategies and as a scaffold for covalent inhibitor design. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing current challenges in medicinal chemistry and molecular imaging.